Cas no 1007671-23-9 (6-amino-4-benzyl-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 6-amino-4-benzyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 1007671-23-9
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 5712817
• PubChem ID: 24279213
• Update Time: 2023-11-24

6-amino-4-benzyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• MFCD09907507
• AKOS005136256
• 6-Amino-4-benzyl-2H-1,4-benzoxazin-3(4H)-one
• 6-amino-4-benzyl-1,4-benzoxazin-3-one
• 1007671-23-9
• 6-Amino-4-benzyl-2H-benzo[b][1,4]oxazin-3(4H)-one
• 6-amino-4-benzyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• NS-03834
• EN300-1107357
• 2H-1,4-Benzoxazin-3(4H)-one, 6-amino-4-(phenylmethyl)-

• Inchi： 1S/C15H14N2O2/c16-12-6-7-14-13(8-12)17(15(18)10-19-14)9-11-4-2-1-3-5-11/h1-8H,9-10,16H2
• InChI Key： FKSAJUYRUZJIOZ-UHFFFAOYSA-N
• SMILES： O1CC(N(CC2C=CC=CC=2)C2C=C(C=CC1=2)N)=O

Computed Properties

• Exact Mass: 254.105527694g/mol
• Monoisotopic Mass: 254.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Boiling Point: 566.6±50.0 °C(Predicted)
• pka: 4.63±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones